Cas no 1353976-94-9 (3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353976-94-9
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 2156747
• Update Time: 2025-07-20

3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• 2-((1-(tert-Butoxycarbonyl)piperidin-3-yl)(cyclopropyl)amino)acetic acid
• (R)-2-((1-(tert-Butoxycarbonyl)piperidin-3-yl)(cyclopropyl)amino)acetic acid
• (S)-2-((1-(tert-Butoxycarbonyl)piperidin-3-yl)(cyclopropyl)amino)acetic acid
• AM94172
• 3-(carboxymethylcyclopropylamino)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H26N2O4/c1-15(2,3)21-14(20)16-8-4-5-12(9-16)17(10-13(18)19)11-6-7-11/h11-12H,4-10H2,1-3H3,(H,18,19)
• InChI Key： FXOURPOPDOQWCP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N(CC(=O)O)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 401
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353976-94-9)

The compound 3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353976-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block in the synthesis of piperidine-based derivatives. Piperidine scaffolds are widely recognized for their versatility in medicinal chemistry, often serving as core structures in drugs with diverse biological activities. The tert-butyl ester group in this compound enhances its stability and solubility, making it a valuable precursor in multi-step synthetic routes. Recent publications have highlighted its use in the development of inhibitors for enzymes such as proteases and kinases, which are pivotal in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives synthesized from 3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester in modulating GABA receptors. This finding is particularly relevant for the treatment of anxiety and epilepsy, where GABAergic signaling plays a crucial role. The study employed advanced computational modeling and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical evaluations.

Another notable application of this compound is in the field of antibiotic development. A recent report in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel β-lactamase inhibitors. These inhibitors are designed to combat antibiotic-resistant bacterial strains, a growing concern in global health. The study emphasized the compound's role in enhancing the pharmacokinetic properties of the inhibitors, thereby improving their therapeutic potential.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of 3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester. Current methodologies often involve complex protection-deprotection strategies, which can impact yield and cost-effectiveness. Recent advancements in green chemistry, however, offer potential solutions. For instance, a 2024 study in Organic Process Research & Development introduced a more sustainable catalytic system that reduces the number of steps required for its synthesis, thereby improving overall efficiency.

In conclusion, 3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353976-94-9) continues to be a molecule of significant interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate, coupled with its potential in therapeutic applications, underscores its importance in ongoing research. Future studies are expected to further explore its utility in addressing unmet medical needs, particularly in neurology and infectious diseases.